Cas no 2548980-41-0 (1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2548980-41-0
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 5311000
• PubChem ID: 154853547
• Update Time: 2025-06-14

1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(5,6-Dimethyl-4-pyrimidinyl)-4-piperidinyl]-3-phenyl-2,4-imidazolidinedione
• AKOS040730873
• 2548980-41-0
• 1-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• F6791-7903
• 1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C20H23N5O2/c1-14-15(2)21-13-22-19(14)23-10-8-16(9-11-23)24-12-18(26)25(20(24)27)17-6-4-3-5-7-17/h3-7,13,16H,8-12H2,1-2H3
• InChI Key： NHZYNEWUVIHMQW-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(CN1C1CCN(C2C(C)=C(C)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 551.7±60.0 °C(Predicted)
• pka: 8.60±0.37(Predicted)

Additional information on 1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

Comprehensive Overview of 1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 2548980-41-0)

1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 2548980-41-0) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. This molecule features a unique combination of pyrimidine, piperidine, and imidazolidinedione moieties, making it a promising candidate for drug discovery. Its molecular formula is C20H23N5O2, with a molecular weight of 365.44 g/mol. The compound's intricate architecture suggests potential interactions with biological targets, particularly in the central nervous system (CNS) and metabolic pathways.

Recent studies have highlighted the growing interest in imidazolidinedione derivatives due to their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and enzyme inhibitory activities. The presence of the 5,6-dimethylpyrimidin-4-yl group in this compound may enhance its binding affinity to specific receptors, while the phenyl substituent could contribute to improved lipophilicity and bioavailability. Researchers are actively investigating its potential applications in addressing unmet medical needs, such as neurodegenerative disorders and metabolic syndromes, which are among the most searched health topics in 2024.

From a synthetic chemistry perspective, the preparation of 1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione involves multi-step organic transformations, including nucleophilic substitutions and cyclization reactions. The piperidine ring serves as a crucial spacer, linking the pyrimidine and imidazolidinedione units while maintaining optimal spatial orientation for target engagement. Analytical characterization techniques such as NMR, HPLC, and mass spectrometry are essential for verifying the purity and identity of this compound, which is often a focus area for researchers searching for "how to characterize complex heterocycles" or "analytical methods for pharmaceutical intermediates."

The compound's physicochemical properties, including its solubility, stability, and partition coefficient (LogP), are critical factors in drug development. Computational modeling and QSAR studies (Quantitative Structure-Activity Relationship) have become increasingly popular tools to predict these properties, aligning with the current trend of integrating AI-driven drug design in pharmaceutical research. This approach resonates with frequent search queries like "computational chemistry in drug discovery" and "predicting drug-likeness of novel compounds."

In the context of intellectual property, CAS No. 2548980-41-0 has been referenced in several patent applications, indicating its commercial potential. The pharmaceutical industry's shift toward personalized medicine and targeted therapies has further amplified the demand for structurally novel compounds like this one. Its multi-pharmacophore design aligns well with contemporary strategies for developing multi-target-directed ligands (MTDLs), a hot topic in modern medicinal chemistry discussions and frequently searched term in academic databases.

Safety and toxicological profiles of 1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione are currently under investigation, with preliminary studies suggesting favorable parameters for further development. The compound's structural features, particularly the absence of reactive functional groups, may contribute to reduced off-target effects - a crucial consideration in drug design that matches common search terms such as "improving drug selectivity" and "reducing side effects in new chemical entities."

From a market perspective, the demand for innovative small molecule therapeutics continues to rise, with particular interest in compounds addressing CNS disorders and metabolic diseases. This aligns with the compound's structural characteristics and potential therapeutic applications. The global pharmaceutical industry's focus on drug repurposing and combination therapies also creates opportunities for molecules like CAS No. 2548980-41-0, as evidenced by increasing searches for "novel drug scaffolds" and "next-generation therapeutic agents."

In conclusion, 1-[1-(5,6-Dimethylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione represents an exciting area of research at the intersection of medicinal chemistry and drug development. Its unique structural features, combined with growing scientific interest in heterocyclic compounds and multi-target therapeutics, position it as a compound worthy of continued investigation. As research progresses, this molecule may contribute valuable insights to address some of healthcare's most pressing challenges, fulfilling the needs reflected in current scientific literature searches and industry trends.